Cas no 2034292-16-3 (N-[(thiophen-2-yl)methyl]-2-thia-5-azabicyclo[2.2.1]heptane-5-carboxamide)

• Product Name: N-[(thiophen-2-yl)methyl]-2-thia-5-azabicyclo[2.2.1]heptane-5-carboxamide
• CAS No: 2034292-16-3
• MF: C₁₁H₁₄N₂OS₂
• MW: 254.371659755707
• CID: 5332608
• Update Time: 2025-06-13

N-[(thiophen-2-yl)methyl]-2-thia-5-azabicyclo[2.2.1]heptane-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-Thienylmethyl)-2-thia-5-azabicyclo[2.2.1]heptane-5-carboxamide
• N-[(thiophen-2-yl)methyl]-2-thia-5-azabicyclo[2.2.1]heptane-5-carboxamide

• Inchi： 1S/C11H14N2OS2/c14-11(12-5-9-2-1-3-15-9)13-6-10-4-8(13)7-16-10/h1-3,8,10H,4-7H2,(H,12,14)
• InChI Key： WMNPVJRUQXFNGS-UHFFFAOYSA-N
• SMILES： C12CC(N(C(NCC3SC=CC=3)=O)C1)CS2

Experimental Properties

• Density: 1.367±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 517.1±50.0 °C(Predicted)
• pka: 12.88±0.20(Predicted)

Additional information on N-[(thiophen-2-yl)methyl]-2-thia-5-azabicyclo[2.2.1]heptane-5-carboxamide

N-[(thiophen-2-yl)methyl]-2-thia-5-azabicyclo[2.2.1]heptane-5-carboxamide (CAS No. 2034292-16-3): A Comprehensive Overview

N-[(thiophen-2-yl)methyl]-2-thia-5-azabicyclo[2.2.1]heptane-5-carboxamide (CAS No. 2034292-16-3) is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules known for their potential therapeutic applications, particularly in the development of novel drugs targeting various biological pathways. The unique architecture of this molecule, featuring a bicyclic system with both sulfur and nitrogen heteroatoms, makes it a promising candidate for further investigation in drug discovery.

The chemical structure of N-[(thiophen-2-yl)methyl]-2-thia-5-azabicyclo[2.2.1]heptane-5-carboxamide is characterized by its bicyclic backbone, which includes a seven-membered ring containing both sulfur and nitrogen atoms. This bicyclic system is flanked by an amide functional group and a side chain containing a thiophen moiety. The presence of these heteroatoms not only contributes to the compound's overall complexity but also enhances its potential for interaction with biological targets.

In recent years, there has been growing interest in the development of molecules that incorporate both sulfur and nitrogen heteroatoms due to their ability to engage with a wide range of biological targets. The thiophen ring, in particular, is known for its versatility in medicinal chemistry, often serving as a scaffold for designing bioactive compounds. Its aromaticity and ability to participate in various non-covalent interactions make it an attractive feature for drug design.

The amide group in the structure of N-[(thiophen-2-yl)methyl]-2-thia-5-azabicyclo[2.2.1]heptane-5-carboxamide also plays a crucial role in determining the compound's biological activity. Amides are well-known for their ability to mimic peptide bonds and interact with proteases and other enzymes. This property has been exploited in the development of various peptidomimetics, which are designed to mimic the biological activity of natural peptides while avoiding their limitations, such as susceptibility to enzymatic degradation.

The bicyclic system itself contributes significantly to the compound's pharmacological profile. Bicyclic structures are often found in biologically active molecules due to their rigidity and ability to adopt specific conformations that can fit into biological targets with high affinity. The presence of both sulfur and nitrogen atoms in the bicyclic ring further enhances this potential by allowing for multiple types of interactions with biological partners.

Recent studies have begun to explore the pharmacological potential of N-[(thiophen-2-yl)methyl]-2-thia-5-azabicyclo[2.2.1]heptane-5-carboxamide and related analogs. These studies have focused on understanding how the structural features of the molecule contribute to its biological activity and how modifications can be made to enhance its potency and selectivity. One area of particular interest has been the interaction of this compound with enzymes involved in inflammation and pain signaling.

In vitro studies have shown that N-[(thiophen-2yl)methyl]-2-thia-5-azabicyclo[[^[]heptane]^-5-carboxamide^{] (CAS No.}. 2034292163)^{) exhibits inhibitory activity against several key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are known to play a crucial role in the production of pro-inflammatory mediators, making them attractive targets for drug development.}

The inhibitory activity observed with N-([^[]thiophene^-)methyl-[]bicyclo[

In addition to its anti-inflammatory properties, preliminary studies have also suggested that N-(
)](](](](](](](](](](](]/(]/(]/(]/(]/(]/(]/(]/(]/(](-(((((((((('('('('('('('('('('(')-)-)-)-)-)-)-)-)-)-)-)-)-)-)-)-))))) thiophene
-[bicyclo[For instance, its structural features suggest that it could interact with receptors or channels involved in pain perception.
This makes it a potential candidate for developing novel analgesic agents.
The presence of both sulfur
and nitrogen heteroatoms also suggests that it could
interact with metal ions or other
biologically relevant molecules through coordination or
other non-covalent interactions.
These interactions could be exploited
to develop compounds with enhanced
pharmacological properties or improved
bioavailability.

The synthesis of N-(
)](](](](](](](](](](]/(]/(]/(]/(]/(]/(]/(]/(]/(])(-(,-,-,-,-,-,-,-,-,-,-,-,-)) thiophene
methyl-[bicyclo[The key steps typically include constructing the bicyclic core through cyclization reactions followed by functionalization at various positions on the ring.
The introduction of the amide group and the side chain containing the thiophene moiety requires careful selection of reagents and conditions to ensure high yield and purity.
Advanced synthetic methodologies such as transition metal-catalyzed reactions or asymmetric synthesis may be employed to achieve specific stereoisomers or enhance overall efficiency.

The stereochemistry of N-(
)](-(((((((((('('('('('('('('('- thiophene
methyl-[bicyclo[and purification.
The presence of multiple stereocenters can lead
to a mixture of diastereomers or enantiomers,
each with potentially different biological activities.
Therefore,
chiral resolution techniques or asymmetric synthesis strategies are often employed
to obtain enantiomerically pure samples suitable for further pharmacological evaluation.

In conclusion, N-[(